Methyl 4-oxo-4-(4-sulfamoylanilino)butanoate

• IUPAC Name: methyl 4-oxo-4-(4-sulfamoylanilino)butanoate
• InChI: InChI=1S/C11H14N2O5S/c1-18-11(15)7-6-10(14)13-8-2-4-9(5-3-8)19(12,16)17/h2-5H,6-7H2,1H3,(H,13,14)(H2,12,16,17)
• InChI Key: MTKQNEFREWGOAG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCC(=O)NC1=CC=C(C=C1)S(=O)(=O)N
• Molecular Formula: C11H14N2O5S
• Molecular Weight: 286.31 g/mol

Description

“Methyl 4-oxo-4-(4-sulfamoylanilino)butanoate” is a chemical compound with the CAS number 161388-94-9. It is also known by other synonyms such as ‘methyl 4-oxo-4-((4-sulfamoylphenyl)amino)butanoate’ and 'methyl 4-oxo-4-[(4-sulfamoylphenyl)amino]butanoate’.

Synthesis Analysis

While specific synthesis methods for “Methyl 4-oxo-4-(4-sulfamoylanilino)butanoate” were not found, there are studies on the synthesis of similar compounds. For instance, the oxidation of a series of substituted 4-oxobutanoic acids by N-bromophthalimide has been studied in aqueous acetic acid medium. Another study discusses the synthesis of methyl 4-oxo-4,5-dihydropyrazolo[1,5-a]-pyrazine-7-carboxylates and corresponding carboxylic acids.

Scientific Research Applications

1. Environmental Monitoring

A study by Shoeib et al. (2005) focused on perfluorinated alkyl sulfonamides (PFASs) used in various consumer products. The research involved comprehensive indoor and outdoor air and house dust sampling in Ottawa, Canada. The study revealed significant information about the occurrence and indoor air source strength of several PFASs, including N-methylperfluorooctane sulfonamidoethanol (MeFOSE) and others. This research highlights the environmental monitoring and potential health assessment applications of related sulfonamide compounds (Shoeib et al., 2005).

2. Chemical Synthesis

A study by Solladié et al. (2000) demonstrated the stereoselective synthesis of enantiomerically pure compounds using sulfonamide derivatives. They showed that t-butyl 4-sulfinyl-3-silyloxy-butanoate can be transformed in a Pummerer reaction into various compounds, indicating the role of sulfonamides in synthetic chemistry (Solladié et al., 2000).

3. Investigating Chemical Reactivity

Research by Ning et al. (2018) explored the mechanisms of intramolecular cyclization of sulfonamides under different conditions. This study provides insights into the chemical reactivity of sulfonamides, contributing to our understanding of their behavior in various chemical environments (Ning et al., 2018).

4. Photolabile Protecting Groups

A study by Ali et al. (2012) used 4-oxo-4-(pyren-4-ylmethoxy) butanoic acid as a photolabile protecting group to demonstrate the optical gating of synthetic ion channels. This research shows the application of such compounds in the development of light-responsive materials and devices (Ali et al., 2012).

5. Quantum Chemical Study

Jiao et al. (2015) conducted a quantum chemical study on the autoignition chemistry of methyl butanoate, a surrogate for biodiesel fuel. This research highlights the application of sulfonamide derivatives in understanding and improving fuel performance (Jiao et al., 2015).